Cas no 2098117-37-2 (5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole)

• Product Name: 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole
• CAS No: 2098117-37-2
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5726167
• PubChem ID: 91812082
• Update Time: 2025-06-11

5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS026713621
• 2098117-37-2
• 5-chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole
• 5-chloro-3-(piperazin-1-ylmethyl)-1,2-benzoxazole
• F1967-2417
• 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole

• Inchi： 1S/C12H14ClN3O/c13-9-1-2-12-10(7-9)11(15-17-12)8-16-5-3-14-4-6-16/h1-2,7,14H,3-6,8H2
• InChI Key： JAVGOOFWHPLSEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CN1CCNCC1)=NO2

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3Ų

Additional information on 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole

5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole (CAS No. 2098117-37-2): A Comprehensive Overview

5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole, with the CAS number 2098117-37-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoisoxazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and neuroprotective properties. The unique structural features of 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole consists of a benzoisoxazole core with a chloro substituent at the 5-position and a piperazine moiety attached to the 3-position via a methyl linker. The presence of the piperazine group introduces additional functional versatility, enhancing the compound's potential for interaction with various biological targets. This structural complexity provides a foundation for its diverse pharmacological activities and makes it an attractive target for further research and development.

Recent studies have highlighted the potential of 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole has also shown promise in the treatment of inflammatory disorders. Inflammatory conditions, such as rheumatoid arthritis and multiple sclerosis, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can modulate the activity of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and promoting tissue repair. A recent study in the journal Inflammation Research reported that 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole significantly reduced inflammation in animal models of rheumatoid arthritis, making it a potential candidate for further clinical evaluation.

The pharmacokinetic properties of 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole have also been extensively studied to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its effectiveness as an oral medication. Additionally, preclinical toxicity studies have indicated that 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The development of 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole as a therapeutic agent is currently underway in several phases of clinical trials. Early-phase trials have focused on assessing its safety and efficacy in small patient populations. Preliminary results have been encouraging, with the compound demonstrating significant therapeutic benefits without major side effects. These findings have paved the way for larger-scale clinical trials to further evaluate its potential as a treatment option for various diseases.

In conclusion, 5-Chloro-3-(piperazin-1-ylmethyl)benzo[d]isoxazole (CAS No. 2098117-37-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. Ongoing studies continue to explore its mechanisms of action and clinical efficacy, contributing to our understanding of its potential as a novel therapeutic agent in the treatment of neurodegenerative diseases and inflammatory disorders.